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Introduction
Myclobutanil is a systemic fungicide belonging to the triazole class of compounds, widely

utilized for the control of a broad spectrum of fungal pathogens, particularly powdery mildew, in

various agricultural and ornamental crops.[1][2] Its efficacy stems from its role as a

demethylation inhibitor (DMI), which disrupts the biosynthesis of ergosterol, an essential

component of fungal cell membranes.[1][3] This disruption leads to instability and dysfunction

of the fungal cell membrane, ultimately resulting in the death of the fungus.[1][3] Myclobutanil
exhibits both preventative and curative properties, meaning it can protect plants from new

infections and halt the progression of existing ones.[1][4] Its systemic nature allows for

absorption by the plant and translocation throughout its tissues, providing comprehensive

protection.[1][2]

These application notes provide a detailed overview of myclobutanil application techniques for

the control of powdery mildew, including quantitative data on application rates and efficacy, as

well as standardized experimental protocols for research purposes.
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The following tables summarize quantitative data on myclobutanil application rates and

intervals for effective powdery mildew control across various crops as reported in scientific and

technical literature.

Table 1: Myclobutanil Application Rates and Intervals for Ornamental Crops

Crop
Powdery
Mildew
Species

Formulation
Application
Rate

Application
Interval

Reference(s
)

Rose (Rosa

spp.)

Podosphaera

pannosa
20EW

6 to 12 fl

oz/100 gal
10-14 days [1][5]

40WSP
3 to 6 oz/100

gal
10-14 days [5]

Greenhouse

Ornamentals
Various 20EW

6 to 12 fl

oz/100 gal
10-14 days [6]

Dogwood
Erysiphe

pulchra
40W 0.24 g ai/liter Not specified [7]

Table 2: Myclobutanil Application Rates and Intervals for Fruit Crops

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10753111?utm_src=pdf-body
https://www.benchchem.com/product/b10753111?utm_src=pdf-body
https://pnwhandbooks.org/node/3461/print
https://plantpathology.ces.ncsu.edu/wp-content/uploads/2013/05/2014-ag-chem-tables-10-12-13-14.pdf?fwd=no
https://plantpathology.ces.ncsu.edu/wp-content/uploads/2013/05/2014-ag-chem-tables-10-12-13-14.pdf?fwd=no
https://www.domyown.com/myclobutanil-20ew-to-fungicide-p-16654.html
https://www.researchgate.net/publication/344001183_Comparison_of_Fungicides_for_the_Control_of_Powdery_Mildew_on_Dogwood
https://www.benchchem.com/product/b10753111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop
Powdery
Mildew
Species

Formulation
Application
Rate

Application
Interval

Reference(s
)

Apple
Podosphaera

leucotricha
Not specified Not specified

Pink bud

stage, then

until terminal

growth

ceases

[8]

Grapes
Erysiphe

necator
10WP 0.4 g/L

90 days after

forward

pruning as

part of a

spray

program

[9]

Home

Orchard Fruit

Trees

Various Not specified Not specified 7-10 days [6]

Table 3: Myclobutanil Application Rates and Intervals for Turfgrass

Application
Site

Formulation
Application
Rate

Application
Interval

Reference(s)

Non-residential

Turfgrass
20EW

1.0 to 2.4 fl

oz/1,000 sq ft

Preventative

program
[6]

Residential

Turfgrass
20EW

1.2 fl oz/1,000 sq

ft

Preventative

program
[6]

Experimental Protocols
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This protocol outlines a method for evaluating the efficacy of myclobutanil in a controlled

greenhouse or field environment.

1. Plant Material and Growth Conditions:

Select a plant species and cultivar known to be susceptible to a specific powdery mildew

pathogen (e.g., cucumber 'Vlaspik' for Podosphaera xanthii).

Grow plants from seed in a standardized potting mix in individual pots.

Maintain plants in a greenhouse or growth chamber with controlled temperature, humidity,

and photoperiod suitable for both the host plant and the pathogen.

2. Inoculum Preparation and Inoculation:

Culture the powdery mildew pathogen on susceptible host plants in a separate, isolated

environment.

Prepare a conidial suspension by washing conidia from infected leaves with sterile distilled

water containing a wetting agent (e.g., 0.01% Tween 20).

Adjust the conidial concentration to a predetermined level (e.g., 1 x 10^5 conidia/mL) using a

hemocytometer.

Inoculate plants at a susceptible growth stage (e.g., when the first true leaves are fully

expanded) by spraying the conidial suspension onto the leaf surfaces until runoff.

3. Fungicide Application:

Prepare different concentrations of myclobutanil (e.g., using a commercial formulation) in

distilled water. Include a positive control (a standard, effective fungicide) and a negative

control (water or water with the formulation blank).

Apply the fungicide treatments to the plants at a specified time point relative to inoculation

(e.g., 24 hours before for preventative activity, or 48 hours after for curative activity).

Use a hand-held sprayer to apply the treatments to the foliage until runoff, ensuring thorough

coverage of all leaf surfaces.
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4. Disease Assessment:

At regular intervals after inoculation (e.g., 7, 14, and 21 days), assess the disease severity

and incidence.

Disease Incidence: Calculate the percentage of leaves or plants showing any powdery

mildew symptoms.

Disease Severity: Use a rating scale (e.g., 0-5 or 0-9) to estimate the percentage of leaf area

covered by powdery mildew colonies.

The Area Under the Disease Progress Curve (AUDPC) can be calculated from the severity

data to provide an integrated measure of disease development over time.[10]

5. Data Analysis:

Analyze the disease incidence and severity data using appropriate statistical methods (e.g.,

ANOVA followed by a means separation test like Tukey's HSD) to determine significant

differences between treatments.

Calculate the percent efficacy of each treatment relative to the negative control.
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Caption: Inhibition of the ergosterol biosynthesis pathway by myclobutanil.
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Caption: Experimental workflow for fungicide efficacy testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10753111?utm_src=pdf-custom-synthesis
https://pnwhandbooks.org/node/3461/print
https://pnwhandbooks.org/node/3461/print
https://www.mdpi.com/2072-4292/13/18/3612
https://www.mdpi.com/2072-4292/13/18/3612
https://www.cnagrochem.com/news/myclobutanil-for-powdery-mildew-in-apples.html
https://portal.ct.gov/CAES/Fact-Sheets/Plant-Pathology/Disease-Control-for-Home-Apple-Orchards
https://plantpathology.ces.ncsu.edu/wp-content/uploads/2013/05/2014-ag-chem-tables-10-12-13-14.pdf?fwd=no
https://www.domyown.com/myclobutanil-20ew-to-fungicide-p-16654.html
https://www.researchgate.net/publication/344001183_Comparison_of_Fungicides_for_the_Control_of_Powdery_Mildew_on_Dogwood
https://ipm.ucanr.edu/agriculture/apple/powdery-mildew/
https://ipm.ucanr.edu/agriculture/apple/powdery-mildew/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20183312045
https://revistacultivar.com/news/research-analyzes-the-effectiveness-of-fungicides-against-wheat-powdery-mildew
https://revistacultivar.com/news/research-analyzes-the-effectiveness-of-fungicides-against-wheat-powdery-mildew
https://www.benchchem.com/product/b10753111#myclobutanil-application-techniques-for-powdery-mildew-control
https://www.benchchem.com/product/b10753111#myclobutanil-application-techniques-for-powdery-mildew-control
https://www.benchchem.com/product/b10753111#myclobutanil-application-techniques-for-powdery-mildew-control
https://www.benchchem.com/product/b10753111#myclobutanil-application-techniques-for-powdery-mildew-control
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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